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Δ2-Cefuroxime Δ2-Cefuroxime
Brand Name: Vulcanchem
CAS No.: 229499-08-5
VCID: VC0132557
InChI: InChI=1S/C16H16N4O8S/c1-26-19-9(8-3-2-4-27-8)12(21)18-10-13(22)20-11(15(23)24)7(5-28-16(17)25)6-29-14(10)20/h2-4,6,10-11,14H,5H2,1H3,(H2,17,25)(H,18,21)(H,23,24)/b19-9-/t10-,11?,14-/m1/s1
SMILES: CON=C(C1=CC=CO1)C(=O)NC2C3N(C2=O)C(C(=CS3)COC(=O)N)C(=O)O
Molecular Formula: C16H16N4O8S
Molecular Weight: 424.4 g/mol

Δ2-Cefuroxime

CAS No.: 229499-08-5

Reference Standards

VCID: VC0132557

Molecular Formula: C16H16N4O8S

Molecular Weight: 424.4 g/mol

Δ2-Cefuroxime - 229499-08-5

CAS No. 229499-08-5
Product Name Δ2-Cefuroxime
Molecular Formula C16H16N4O8S
Molecular Weight 424.4 g/mol
IUPAC Name (6R,7R)-3-(carbamoyloxymethyl)-7-[[(2Z)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid
Standard InChI InChI=1S/C16H16N4O8S/c1-26-19-9(8-3-2-4-27-8)12(21)18-10-13(22)20-11(15(23)24)7(5-28-16(17)25)6-29-14(10)20/h2-4,6,10-11,14H,5H2,1H3,(H2,17,25)(H,18,21)(H,23,24)/b19-9-/t10-,11?,14-/m1/s1
Standard InChIKey AIEMBSSBMKFDGU-YNZZGVKBSA-N
Isomeric SMILES CO/N=C(/C1=CC=CO1)\C(=O)N[C@H]2[C@@H]3N(C2=O)C(C(=CS3)COC(=O)N)C(=O)O
SMILES CON=C(C1=CC=CO1)C(=O)NC2C3N(C2=O)C(C(=CS3)COC(=O)N)C(=O)O
Canonical SMILES CON=C(C1=CC=CO1)C(=O)NC2C3N(C2=O)C(C(=CS3)COC(=O)N)C(=O)O
Synonyms (6R,7R)-3-[[(Aminocarbonyl)oxy]methyl]-7-[[(2Z)-2-(2-furanyl)-2-(methoxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic Acid;
PubChem Compound 23659637
Last Modified Nov 11 2021
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